Cas no 2248360-13-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate
• CAS No: 2248360-13-4
• MF: C₁₅H₁₅NO₆
• MW: 305.282704591751
• CID: 6235631
• PubChem ID: 165980605
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6514371
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate
• 2248360-13-4

• Inchi： 1S/C15H15NO6/c17-13(9-20-8-10-4-3-7-21-10)22-16-14(18)11-5-1-2-6-12(11)15(16)19/h1-2,5-6,10H,3-4,7-9H2
• InChI Key： IEDQQWYRADRJKZ-UHFFFAOYSA-N
• SMILES： O1CCCC1COCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 305.08993720g/mol
• Monoisotopic Mass: 305.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate

Compound CAS No 2248360-13-4: A Comprehensive Overview

The compound with CAS No 2248360-13-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and delivery systems. Recent advancements in synthetic methodologies have enabled researchers to explore its properties more thoroughly, shedding light on its promising future in various industries.

Structural Features and Synthesis

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(oxolan-2-yl)methoxy]acetate is characterized by a complex arrangement of functional groups, including an isoindole ring system and an acetate ester moiety. The isoindole core is a bicyclic structure that contributes to the compound's stability and reactivity. The presence of the oxolan ring (a five-membered cyclic ether) further enhances its versatility in chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, employing novel catalysts and reaction conditions to improve yield and purity. These advancements have made it more accessible for large-scale production and subsequent applications.

Physical and Chemical Properties

Understanding the physical properties of CAS No 2248360-13-4 is crucial for its practical applications. The compound exhibits a high degree of solubility in organic solvents, making it suitable for use in various chemical processes. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing valuable insights into its thermal stability. Additionally, spectroscopic studies (such as NMR and IR) have revealed detailed information about its molecular interactions and bonding patterns. These properties collectively underscore its potential as a building block in the synthesis of more complex molecules.

Biological Activity and Applications

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoinodolyl acetate derivative has been extensively studied in recent years. Research indicates that this compound possesses significant antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Furthermore, its ability to act as a precursor in drug delivery systems has been explored, with promising results in targeted drug delivery mechanisms. The integration of this compound into nanotechnology-based platforms has opened new avenues for personalized medicine.

Recent Research Findings

Recent breakthroughs in computational chemistry have enabled researchers to model the behavior of CAS No 2248360